Cas no 30397-00-3 (Phenol, 2-nitro-4-sec-pentyl-)

Phenol, 2-nitro-4-sec-pentyl- structure
Phenol, 2-nitro-4-sec-pentyl- structure
Product Name:Phenol, 2-nitro-4-sec-pentyl-
CAS No:30397-00-3
MF:C11H15NO3
MW:209.241703271866
CID:293089
PubChem ID:528965
Update Time:2025-04-19

Phenol, 2-nitro-4-sec-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-nitro-4-sec-pentyl-
    • 2-nitro-4-pentan-2-ylphenol
    • DTXSID20336075
    • BUIJJQHOWLTFQA-UHFFFAOYSA-N
    • 30397-00-3
    • SCHEMBL11620245
    • Phenol, 4-(1-methylbutyl)-2-nitro
    • Inchi: 1S/C11H15NO3/c1-3-4-8(2)9-5-6-11(13)10(7-9)12(14)15/h5-8,13H,3-4H2,1-2H3
    • InChI Key: BUIJJQHOWLTFQA-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1[N+](=O)[O-])C(C)CCC

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

Phenol, 2-nitro-4-sec-pentyl- Related Literature

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